(E)-1-benzofuran-2-yl{1-[3-(diethylammonio)propyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate

• Molecular Formula: C26H27FN2O4
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-1-[3-(diethylamino)propyl]-2-(2-fluorophenyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C26H27FN2O4/c1-3-28(4-2)14-9-15-29-23(18-11-6-7-12-19(18)27)22(25(31)26(29)32)24(30)21-16-17-10-5-8-13-20(17)33-21/h5-8,10-13,16,23,31H,3-4,9,14-15H2,1-2H3
• InChI Key: PBVJIXLOBZWDFZ-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCN1C(C(=C(C1=O)O)C(=O)C2=CC3=CC=CC=C3O2)C4=CC=CC=C4F
• Canonical SMILES: CC[NH+](CC)CCCN1C(C(=C(C1=O)[O-])C(=O)C2=CC3=CC=CC=C3O2)C4=CC=CC=C4F

Description

(E)-1-benzofuran-2-yl{1-[3-(diethylammonio)propyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a class of enzymes called histone deacetylases (HDACs) that play a crucial role in regulating gene expression.

Mechanism of Action

(E)-1-benzofuran-2-yl{1-[3-(diethylammonio)propyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate inhibits this compound by binding to the active site of the enzyme and preventing it from deacetylating histone proteins. Histone acetylation plays a crucial role in regulating gene expression by loosening the chromatin structure and allowing transcription factors to access the DNA. HDAC inhibitors, such as this compound, increase histone acetylation and promote gene expression, leading to changes in cell differentiation, proliferation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and sensitize cancer cells to chemotherapy and radiation therapy. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in animal models of neurodegenerative diseases. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in macrophages and microglia.

Advantages and Limitations for Lab Experiments

(E)-1-benzofuran-2-yl{1-[3-(diethylammonio)propyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate has several advantages as a research tool. It is a potent and selective inhibitor of this compound and has been extensively studied for its potential therapeutic applications in various diseases. However, it also has some limitations. It is a complex chemical compound that requires a multi-step synthesis process, which can be time-consuming and expensive. Additionally, it has poor solubility in aqueous solutions, which can limit its use in some experiments.

Future Directions

There are several future directions for research on (E)-1-benzofuran-2-yl{1-[3-(diethylammonio)propyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, neurological disorders, and inflammatory diseases. Another direction is to develop more efficient synthesis methods and improve its solubility in aqueous solutions. Additionally, further research is needed to understand its mechanism of action and identify potential biomarkers for predicting its efficacy and toxicity.

Synthesis Methods

(E)-1-benzofuran-2-yl{1-[3-(diethylammonio)propyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate is a complex chemical compound that requires a multi-step synthesis process. The synthesis method involves the reaction of 2-fluorobenzaldehyde with 1,3-diethyl-2-thiourea to form 2-(2-fluorophenyl)-4,5-dioxoimidazolidine. This intermediate compound is then reacted with 3-bromo-1-propanol to form 1-[3-(bromopropyl)]-2-(2-fluorophenyl)-4,5-dioxopyrrolidine. The final step involves the reaction of 1-[3-(bromopropyl)]-2-(2-fluorophenyl)-4,5-dioxopyrrolidine with (E)-1-benzofuran-2-carbaldehyde to form this compound.

Scientific Research Applications

(E)-1-benzofuran-2-yl{1-[3-(diethylammonio)propyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurological disorders, and inflammatory diseases. It has been shown to have potent anticancer activity by inhibiting this compound, which are overexpressed in many cancer types. HDAC inhibitors have been shown to induce apoptosis, inhibit angiogenesis, and sensitize cancer cells to chemotherapy and radiation therapy. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in macrophages and microglia.